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Compound of Interest

Compound Name: Dichlorodiphenylsilane

Cat. No.: B042835 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Dichlorodiphenylsilane.

Dichlorodiphenylsilane is a valuable compound in the synthesis of silicone polymers and

other advanced organic molecules. However, its classification as a corrosive and moisture-

sensitive substance necessitates strict adherence to safety protocols to mitigate risks. This

guide provides essential, step-by-step guidance for its safe handling and disposal in a

laboratory setting.

Chemical Safety and Properties
Dichlorodiphenylsilane is a colorless liquid with a pungent odor.[1] It is corrosive to metals

and tissues and reacts with water to produce hydrochloric acid, releasing heat in the process.

[1]
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Property Value

CAS Number 80-10-4

Molecular Formula C12H10Cl2Si

Boiling Point 305 °C (581 °F)[2][3]

Density 1.204 g/mL at 25 °C (77 °F)[1]

Vapor Pressure 2.7 hPa at 125 °C (257 °F)[3]

Flash Point 155 °C (311 °F)[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling

Dichlorodiphenylsilane.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields, conforming

to EN 166 (EU) or NIOSH (US)

standards. A face shield

(minimum 8 inches) should

also be worn.[1][3]

Protects against splashes and

corrosive vapors that can

cause severe and potentially

irreversible eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[5] A

complete suit protecting

against chemicals or, at a

minimum, a lab coat or apron

made of impervious material.

[1][3]

Prevents contact with the

liquid, which can cause severe

skin burns.[2][4][6]

Respiratory Protection

A full-face respirator with an

appropriate filter (e.g., Filter B-

(P3)) is required if exposure

limits are exceeded or if vapors

or aerosols are generated.[1]

Always work in a well-

ventilated area, preferably

under a chemical fume hood.

[2][5]

Protects against inhalation of

vapors and hydrochloric acid

fumes, which can cause

severe irritation to the

respiratory tract.[4][5]

Important: Contaminated clothing should be removed immediately and washed before reuse.[1]

[4][6] Disposable PPE should be treated as hazardous waste.

Operational Plan for Handling
Dichlorodiphenylsilane
This section provides a procedural workflow for the safe handling of Dichlorodiphenylsilane
from procurement to disposal.

Pre-Handling and Preparation
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Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood: Ensure a certified and operational chemical fume hood is available.[5]

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher (dry chemical, dry sand, or carbon dioxide).[1]

Spill Kit: Prepare a spill kit containing an inert, non-combustible absorbent material like sand,

vermiculite, or a commercial sorbent.[7] Do not use water or combustible materials.[7]

Grounding: Ensure all equipment used when handling the product is grounded to prevent

static discharge.[8]

Handling the Chemical
Don PPE: Put on all required personal protective equipment before entering the handling

area.

Inert Atmosphere: If the procedure is sensitive to moisture, handle the chemical under an

inert atmosphere (e.g., nitrogen or argon).

Avoid Contact: Do not allow the chemical to come into contact with water or moist air.[2][5]

Dispensing: Use a syringe or cannula for transfers. If pouring, do so slowly and carefully to

avoid splashing.

Container Management: Keep containers tightly closed when not in use.[3] Opened

containers must be carefully resealed and stored upright.[3]

Post-Handling and Storage
Decontamination: Decontaminate any surfaces that may have come into contact with the

chemical.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[2][3] The storage area should be designated for corrosive

materials.[2]
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Hand Washing: Wash hands and face thoroughly after handling.

Disposal Plan
All waste containing Dichlorodiphenylsilane must be treated as hazardous waste.

Waste Collection
Containers: Use clearly labeled, sealed, and corrosion-resistant containers for all

Dichlorodiphenylsilane waste, including empty containers and contaminated PPE.

Segregation: Do not mix Dichlorodiphenylsilane waste with other waste streams unless

part of a specific neutralization procedure.

Neutralization and Disposal Procedure
A recommended method for neutralizing small quantities of Dichlorodiphenylsilane waste is

by slow addition to a stirred, cold, basic slurry.[7]

Preparation: In a large beaker inside a fume hood, prepare a slurry of calcium hydroxide or

sodium carbonate in water.[7] The amount of water should be at least 20 times the volume of

the chlorosilane to be neutralized.[7] Place the beaker in an ice bath.

Neutralization: Slowly add the Dichlorodiphenylsilane dropwise to the vigorously stirred,

cold slurry.[7] This will control the exothermic reaction and neutralize the hydrochloric acid as

it is formed.

Verification: After the addition is complete, check the pH of the aqueous layer to ensure it is

neutral or slightly basic.

Final Disposal: The resulting solid waste should be separated by filtration and placed in a

labeled hazardous waste container.[7] The aqueous filtrate, if free of other regulated

substances, may be suitable for drain disposal with copious amounts of water, in accordance

with local regulations.[7] Always consult your institution's environmental health and safety

office for specific disposal guidelines.[2][6]

Emergency Response
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If not breathing,

give artificial respiration.[4] Get emergency

medical help immediately.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes.[2][4] Get

immediate medical attention.[4]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15-

30 minutes.[4][6] Remove contact lenses if

present and easy to do.[1][6] Get immediate

medical attention.[2][4]

Ingestion

Do NOT induce vomiting.[1][4][6] If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[4][6] Never

give anything by mouth to an unconscious

person.[4] Get immediate medical attention.[4]

Spill Response Workflow
In the event of a spill, follow the established protocol to ensure safety and minimize

environmental impact.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Full Respirator, Chemical Suit, Gloves)

Ensure Adequate Ventilation
(Work in Fume Hood)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

DO NOT USE WATER

Carefully Collect Absorbed Material
Use Non-Sparking Tools

Place in Labeled, Sealed
Hazardous Waste Container

Decontaminate Spill Area
(Solvent then Neutralizing Agent)

Dispose of All Contaminated
Materials as Hazardous Waste

Spill Secured

Click to download full resolution via product page

Caption: Workflow for handling a Dichlorodiphenylsilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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